Cas no 1207041-56-2 (1-(4-Chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide)

1-(4-Chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide is a synthetic organic compound featuring a 1,2,3-triazole core substituted with a 4-chlorophenyl group at the 1-position and a carboxamide moiety at the 4-position. The carboxamide nitrogen is further functionalized with a 2,4-dimethoxybenzyl group. This structure combines aromatic chlorination and methoxy substitutions, which may enhance stability and modulate electronic properties. The compound is of interest in medicinal chemistry and materials science due to its potential as a pharmacophore or building block for heterocyclic synthesis. Its well-defined molecular architecture allows for precise modifications, making it suitable for structure-activity relationship studies or targeted applications in drug discovery.

1-(4-Chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide structure

1207041-56-2 structure

Product Name:1-(4-Chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide

CAS No:1207041-56-2

MF:C₁₈H₁₇ClN₄O₃

MW:372.805582761765

CID:5392341

Update Time:2025-06-11

1-(4-Chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-(4-Chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
- Inchi： 1S/C18H17ClN4O3/c1-25-15-8-3-12(17(9-15)26-2)10-20-18(24)16-11-23(22-21-16)14-6-4-13(19)5-7-14/h3-9,11H,10H2,1-2H3,(H,20,24)
- InChI Key： SDYHSDPRCLFGDO-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(Cl)C=C2)C=C(C(NCC2=CC=C(OC)C=C2OC)=O)N=N1

Computed Properties

Exact Mass: 372.099
Monoisotopic Mass: 372.099
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 462
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.3A^2

Experimental Properties

Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 9.14±0.46(Predicted)

1-(4-Chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-4081-2μmol	1-(4-chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1207041-56-2	2μmol	$57.0	2023-09-10
Life Chemicals	F3398-4081-5μmol	1-(4-chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1207041-56-2	5μmol	$63.0	2023-09-10
Life Chemicals	F3398-4081-10μmol	1-(4-chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1207041-56-2	10μmol	$69.0	2023-09-10
Life Chemicals	F3398-4081-20μmol	1-(4-chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1207041-56-2	20μmol	$79.0	2023-09-10
Life Chemicals	F3398-4081-1mg	1-(4-chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1207041-56-2	1mg	$54.0	2023-09-10
Life Chemicals	F3398-4081-2mg	1-(4-chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1207041-56-2	2mg	$59.0	2023-09-10
Life Chemicals	F3398-4081-3mg	1-(4-chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1207041-56-2	3mg	$63.0	2023-09-10
Life Chemicals	F3398-4081-4mg	1-(4-chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1207041-56-2	4mg	$66.0	2023-09-10
Life Chemicals	F3398-4081-5mg	1-(4-chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1207041-56-2	5mg	$69.0	2023-09-10
Life Chemicals	F3398-4081-10mg	1-(4-chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1207041-56-2	10mg	$79.0	2023-09-10

1-(4-Chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-Chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 1-(4-Chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS: 1207041-56-2)

The compound 1-(4-Chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS: 1207041-56-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole-carboxamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method not only improved the scalability of the production but also enhanced the purity of the final product, which is crucial for further pharmacological evaluations.

Pharmacological investigations have revealed that 1-(4-Chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide exhibits potent inhibitory activity against specific kinase targets involved in inflammatory pathways. In vitro studies using human cell lines have shown significant reduction in pro-inflammatory cytokine production, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking studies have elucidated its binding interactions with the active site of the target kinase, providing a structural basis for its inhibitory effects.

Another promising avenue of research involves the compound's potential application in oncology. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicated that this molecule could selectively inhibit the proliferation of certain cancer cell lines, particularly those with overexpression of the target kinase. The study highlighted the compound's ability to induce apoptosis in cancer cells while sparing normal cells, a desirable property for anticancer therapeutics.

Despite these encouraging findings, challenges remain in the development of this compound as a therapeutic agent. Recent pharmacokinetic studies have identified issues with oral bioavailability, prompting researchers to explore prodrug strategies and formulation optimizations. Additionally, ongoing toxicology studies are crucial to assess its safety profile before advancing to clinical trials.

In conclusion, 1-(4-Chlorophenyl)-N-[(2,4-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide represents a promising scaffold for drug development, with potential applications in inflammation and oncology. Continued research efforts are needed to address its pharmacokinetic limitations and fully elucidate its therapeutic potential. The compound's unique chemical structure and biological activity make it a valuable subject for further investigation in the field of medicinal chemistry.